Cas no 1486416-67-4 (1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine)

• Product Name: 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine
• CAS No: 1486416-67-4
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 4772374
• Update Time: 2025-07-21

1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidine-3-carbonyl)-4-cyclopentylpiperazine
• azetidin-3-yl-(4-cyclopentylpiperazin-1-yl)methanone
• 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine

• Inchi： 1S/C13H23N3O/c17-13(11-9-14-10-11)16-7-5-15(6-8-16)12-3-1-2-4-12/h11-12,14H,1-10H2
• InChI Key： IGIDYEJYQFBDMI-UHFFFAOYSA-N
• SMILES： O=C(C1CNC1)N1CCN(CC1)C1CCCC1

Computed Properties

• Exact Mass: 237.184112366 g/mol
• Monoisotopic Mass: 237.184112366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.6
• Molecular Weight: 237.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine

Research Brief on 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine (CAS: 1486416-67-4): Recent Advances and Applications

1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine (CAS: 1486416-67-4) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and cyclopentylpiperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of G protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for drug development.

The synthesis of 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine involves a multi-step process that includes the coupling of azetidine-3-carboxylic acid derivatives with cyclopentylpiperazine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies. Researchers have also developed scalable routes to facilitate its production for large-scale applications, addressing previous challenges in its synthesis.

Pharmacological evaluations of 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine have revealed its high affinity for specific GPCRs, particularly those involved in neurotransmitter regulation. In vitro and in vivo studies have demonstrated its efficacy in modulating dopamine and serotonin receptors, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression. Additionally, its pharmacokinetic profile, including good blood-brain barrier penetration and metabolic stability, further supports its therapeutic potential.

Recent preclinical studies have focused on the compound's safety and toxicity profiles. Results indicate that 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine exhibits a favorable safety margin with minimal off-target effects. These findings are critical for advancing the compound into clinical trials, where its efficacy and safety in humans can be further evaluated. Collaborative efforts between academic institutions and pharmaceutical companies are underway to expedite its development.

In conclusion, 1-(Azetidine-3-carbonyl)-4-cyclopentylpiperazine (CAS: 1486416-67-4) represents a promising therapeutic agent with significant potential in CNS disorders. Its unique chemical structure, combined with robust pharmacological properties, positions it as a standout candidate in the field of medicinal chemistry. Continued research and development efforts are expected to unlock further applications and optimize its therapeutic efficacy, paving the way for future clinical success.